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Compound of Interest

Compound Name: 2-Amino-4'-chlorobenzophenone

Cat. No.: B151046 Get Quote

This technical guide provides a comprehensive overview of the core properties, synthesis, and

biological activities of two key isomers of the molecular formula C13H10ClNO: 2-amino-5-

chlorobenzophenone and 4-chlorobenzophenone oxime. This document is intended for

researchers, scientists, and professionals in drug development, offering detailed experimental

protocols, structured data for easy comparison, and visualizations of key processes.

Physicochemical and Spectroscopic Properties
The isomers of C13H10ClNO, while sharing the same molecular formula, exhibit distinct

physical, chemical, and spectroscopic characteristics. A summary of these properties is

presented below for straightforward comparison.

2-amino-5-chlorobenzophenone
This compound is a well-studied intermediate in the synthesis of various pharmaceuticals,

notably benzodiazepines.

Table 1: Physicochemical Properties of 2-amino-5-chlorobenzophenone
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Property Value Source

CAS Number 719-59-5 [1][2]

Molecular Weight 231.68 g/mol [2]

Melting Point 96-100 °C [3]

Boiling Point 207 °C at 760 mmHg [3]

Appearance Yellow crystalline powder [4]

Solubility

Soluble in DMSO, methanol,

ethanol, chloroform, toluene,

benzene, and acetone.

Insoluble in water.

[4][5]

Table 2: Spectroscopic Data for 2-amino-5-chlorobenzophenone

Spectrum Data

¹H NMR
Data available, typically shows aromatic protons

and amine protons.

¹³C NMR
Data available, shows characteristic peaks for

aromatic carbons and the carbonyl carbon.

IR

Characteristic peaks for N-H stretching of the

primary amine and C=O stretching of the

ketone.

Mass Spec
Molecular ion peak corresponding to the

molecular weight.

4-chlorobenzophenone oxime
This isomer is a derivative of 4-chlorobenzophenone and has potential applications in organic

synthesis and medicinal chemistry.

Table 3: Physicochemical Properties of 4-chlorobenzophenone oxime
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Property Value Source

CAS Number 38032-14-3 [6]

Molecular Weight 231.68 g/mol [6]

XLogP3 3.8 [6]

Hydrogen Bond Donor Count 1 [6]

Hydrogen Bond Acceptor

Count
2 [6]

Appearance Solid

Table 4: Spectroscopic Data for 4-chlorobenzophenone oxime

Spectrum Data

¹H NMR

Expected to show signals for the aromatic

protons and the hydroxyl proton of the oxime.

For the similar compound (Z)-4-

chlorobenzaldehyde oxime, proton signals are

observed at δ 8.10 (s, 1H), 7.51 (d, J = 8.5 Hz,

2H), 7.42 (s, OH), and 7.36 (d, J = 8.5 Hz, 2H)

ppm in CDCl₃.[7]

¹³C NMR
Data available, will show distinct peaks for the

aromatic carbons and the imine carbon.

GC-MS Spectral data is available.

Experimental Protocols
Detailed methodologies for the synthesis of these isomers are crucial for their application in

research and development.

Synthesis of 2-amino-5-chlorobenzophenone
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Two common methods for the synthesis of 2-amino-5-chlorobenzophenone are presented

below.

This protocol involves the reaction of p-chloroaniline with benzonitrile in the presence of a

Lewis acid.[8]

Experimental Workflow: Synthesis of 2-amino-5-chlorobenzophenone (Method 1)
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Reaction Setup

Reaction

Work-up and Hydrolysis

Purification

Dissolve p-chloroaniline (640 mg) in tetrachloroethane (5 ml)

Add a solution of boron trichloride (640 mg) in tetrachloroethane (2.5 ml)

Add benzonitrile (1 ml) and aluminum chloride (734 mg) under ice cooling

Reflux the mixture for 6 hours

Cool the reaction mixture

Add 2 N HCl (10 ml) and heat at 70-80°C for 20 minutes

Extract with methylene chloride

Evaporate the methylene chloride layer

Add 95% ethanol (5 ml) and 2 N NaOH (10 ml) to the residue

Reflux for 1 hour to hydrolyze unreacted benzonitrile

Extract with methylene chloride

Evaporate the methylene chloride layer

Dissolve the residue in benzene

Chromatograph on an alumina column, eluting with benzene

Recrystallize from ether

2-amino-5-chlorobenzophenone

Click to download full resolution via product page

Caption: Workflow for the synthesis of 2-amino-5-chlorobenzophenone from p-chloroaniline.
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This method involves the reduction of a 5-chloro-3-phenyl-2,1-benzisoxazole intermediate.[9]

Experimental Workflow: Synthesis of 2-amino-5-chlorobenzophenone (Method 2)

Reaction Setup

Reaction

Work-up

Purification

Charge a reaction kettle with toluene, hydrochloric acid, 5-chloro-3-phenyl-2,1-benzisoxazole, and iron powder

Slowly heat the mixture to reflux

Hold at reflux temperature and monitor the reaction by sampling

Separate the iron mud

Perform press filtration

Cool the filtrate

Centrifuge to obtain wet product

Dry the wet product

Package the finished product

2-amino-5-chlorobenzophenone
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Click to download full resolution via product page

Caption: Workflow for the synthesis of 2-amino-5-chlorobenzophenone via isoxazole reduction.

Synthesis of 4-chlorobenzophenone oxime
This protocol is adapted from general methods for the synthesis of benzophenone oximes.

Experimental Workflow: Synthesis of 4-chlorobenzophenone oxime
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Reaction Setup

Reaction

Work-up

Purification

Dissolve 4-chlorobenzophenone and hydroxylamine hydrochloride in ethanol

Add a solution of sodium hydroxide

Stir the mixture at room temperature or with gentle heating

Monitor the reaction by TLC

Pour the reaction mixture into water

Collect the precipitate by filtration

Wash the precipitate with water

Recrystallize from a suitable solvent (e.g., ethanol)

4-chlorobenzophenone oxime
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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